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Compound of Interest

Benzyl N-boc-4-isopropyl-4-
Compound Name:
piperidinecarboxylate

Cat. No.: B572217

This technical guide provides comprehensive information on Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate, a key chemical compound relevant to researchers, scientists, and
professionals in drug development. This document outlines its chemical identifiers,
physicochemical properties, and a generalized workflow for its characterization.

Chemical Identity

The compound "Benzyl N-boc-4-isopropyl-4-piperidinecarboxylate" is systematically
identified by its IUPAC name and CAS number to ensure unambiguous reference in research
and regulatory documentation.

o |[UPAC Name: 4-benzyl 1-(tert-butyl) 4-isopropylpiperidine-1,4-dicarboxylate[1]

« CAS Number: 1226776-80-2[1]

Physicochemical Properties

A summary of the key physicochemical data for Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate is presented in the table below. This information is crucial for its
handling, formulation, and use in experimental settings.
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Property Value Source
Molecular Formula C21H31NO4 [1]
Molecular Weight 361.48 g/mol [1]
Purity 97% [1]
MDL Number MFCD16495869 [1]

CC(C)C1(C(=0)0OCC2=CC=C
SMILES C=C2)CCN(C(=0)OC(C) [1]
(c)c)ccl

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate are typically proprietary to the manufacturing entity. However, a general
approach to characterize a novel compound like this would involve the following key
experiments:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure, *H
and 3C NMR spectra would be acquired. The chemical shifts, multiplicities, and coupling
constants of the peaks would be analyzed to confirm the presence of the benzyl, boc,
isopropyl, and piperidine moieties.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be employed to
determine the exact mass of the molecule, further confirming its elemental composition and

molecular formula.

» High-Performance Liquid Chromatography (HPLC): The purity of the compound would be
assessed using HPLC. A suitable column and mobile phase would be selected to achieve
good separation of the main compound from any impurities. The peak area of the main
compound would be used to quantify its purity, typically aiming for >95% for research
applications.

e Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups present in the molecule, such as the carbonyl groups of the ester and
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carbamate, and the C-H bonds of the aliphatic and aromatic regions.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound in a research and development setting.
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Phase 1: Synthesis & Purification

Chemical Synthesis

Purification (e.g., Chromatography)

Phase 2: Svructural Elucidation

NMR Spectroscopy

Mass Spectrometry

IR Spectroscopy

Phase 3: Purity 8‘¢'Data Registration

Purity Assessment (HPLC)

Y

Data Registration (CAS, etc.)

Phase 4: Biological Evaluation

Biological Screening

In vitro / In vivo Assays
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Workflow for Chemical Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc-4-isopropyl-4-piperidinecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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